Cas no 96631-28-6 (Benzene,2,4-diethoxy-1-nitro-)

• Product Name: Benzene,2,4-diethoxy-1-nitro-
• CAS No: 96631-28-6
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 800475
• PubChem ID: 13355369
• Update Time: 2025-04-19

Benzene,2,4-diethoxy-1-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,2,4-diethoxy-1-nitro-
• 2,4-diethoxy-1-nitrobenzene
• Benzene, 2,4-diethoxy-1-nitro- (9CI)
• 96631-28-6
• A845622
• 2,4-diethoxy-1-nitro-benzene
• DTXSID10538081

• Inchi： 1S/C10H13NO4/c1-3-14-8-5-6-9(11(12)13)10(7-8)15-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： PPYXWVQHNXBQND-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=CC=1[N+](=O)[O-])OCC

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.3Ų